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Compound of Interest

Compound Name: ZINC chloride

Cat. No.: B046589

This guide provides technical support for researchers, scientists, and drug development
professionals on managing the corrosive effects of zinc chloride (ZnClz) on laboratory
equipment.

Frequently Asked Questions (FAQS)

Q1: Why is zinc chloride corrosive to my lab equipment?

Al: Zinc chloride is hygroscopic, meaning it readily absorbs moisture from the atmosphere.
When dissolved, it can form acidic solutions that are corrosive, particularly to metals. The
presence of chloride ions can also compromise the passive protective layer of stainless steels,
leading to localized corrosion such as pitting.[1]

Q2: What personal protective equipment (PPE) should | use when handling zinc chloride?

A2: When handling zinc chloride, it is essential to wear appropriate PPE to prevent skin and
eye contact. This includes chemical safety goggles or a face shield, chemical-resistant gloves
(such as nitrile rubber), and a lab coat or protective suit.[2][3] Work should be conducted in a
well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of dust or
fumes.[4]

Q3: How should | store zinc chloride in the lab?
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A3: Zinc chloride should be stored in a cool, dry, well-ventilated area in a tightly sealed,
airtight container to protect it from moisture.[5][6] It should be kept away from incompatible
materials such as strong oxidizing agents and strong bases.[7]

Q4: What is the proper procedure for cleaning a zinc chloride spill?

A4: For a minor spill, first ensure the area is well-ventilated and you are wearing appropriate
PPE. Avoid generating dust. Use a dry cleanup method by sweeping the spilled solid into a
suitable, labeled container for disposal. Do not use water to clean up the initial spill as this can
create a corrosive solution. After the solid is removed, the area can be cleaned with water. For
larger spills, it's important to contain the spill and prevent it from entering drains or waterways.
[71[8][9][10]

Q5: How do | dispose of zinc chloride waste?

A5: Zinc chloride waste should be treated as hazardous waste. One method of disposal
involves neutralizing a dilute aqueous solution of the waste with a base like soda ash (sodium
carbonate) and then flushing it down the drain with plenty of water, in accordance with local
regulations.[9] Always consult your institution's specific waste disposal guidelines.

Troubleshooting Guide

Problem 1: I've noticed pitting or discoloration on my stainless steel (SS) equipment after using
a zinc chloride solution.

e Cause: This is likely due to chloride-induced corrosion. Stainless steel's resistance to
corrosion depends on a passive chromium oxide layer, which can be broken down by
chloride ions, leading to localized pitting. This is more common with lower grades of stainless
steel (like SS 304) and at elevated temperatures.[11]

e Immediate Action:
o Immediately cease using the equipment with zinc chloride.

o Thoroughly clean the equipment with deionized water and a non-abrasive cleaner to
remove all traces of zinc chloride.
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o Inspect the extent of the corrosion.

e Long-Term Solution:

o For applications involving zinc chloride, especially when heated, upgrade to a more
resistant grade of stainless steel, such as SS 316, or consider using borosilicate glass or

PTFE-lined equipment.

o Avoid prolonged contact and high temperatures when using zinc chloride with stainless

steel.

Problem 2: My plastic tubing has become brittle and cracked after contact with a zinc chloride

solution.

o Cause: The plastic material is likely not chemically compatible with the zinc chloride
solution at the concentration and temperature of your experiment. Chemical attack can
cause materials to lose their flexibility and structural integrity.

e Immediate Action:

o Safely stop the fluid transfer and replace the tubing.

o Consult a chemical compatibility chart to identify a suitable replacement material.
e Long-Term Solution:

o Use tubing made from highly resistant plastics like PTFE or PVDF for handling zinc
chloride solutions. Always verify the chemical compatibility of any plastic for your specific
operating conditions (concentration and temperature).

Material Compatibility Data

The following tables summarize the compatibility of common laboratory materials with zinc

chloride solutions.

Table 1: Metal Compatibility with Zinc Chloride
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BENGHE

. Zinc Chloride Corrosion Recommendati
Material . Temperature
Concentration Rate on
Not
recommended
) ) ) 6.36 mdd for prolonged
Stainless Steel Plating Solution Room Temp _
(accelerated in contact,
304 (100 g/L) (35°C) _ ,
NacCl) especially with
other chlorides
present.[12]
Suitable for lower
temperatures
. and
Stainless Steel Molten Salt )
500°C 195 pm/year concentrations;
316 (NaCl-KClI-znCl2) )
more resistant
than SS 304.[10]
[13]
Zinc Nitrate N 214.32 Not
Carbon Steel Not Specified
Hexahydrate mg/cmz2-year Recommended.
Not
] Zinc Nitrate - 61.78 recommended
Aluminum Not Specified
Hexahydrate mg/cmz2-year for long-term
use.
Zinc Nitrate N 121.14 Not
Copper Not Specified
Hexahydrate mg/cmz2-year Recommended.

Table 2: Plastic Compatibility with Saturated Aqueous Zinc Chloride Solutions
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Temperature: 50-60°C (122-

Material Temperature: 20°C (68°F)
140°F)

Polypropylene (PP) Satisfactory Satisfactory
Low-Density Polyethylene .

Satisfactory Some effect after 7 days
(LDPE)
High-Density Polyethylene ] )

Satisfactory Satisfactory
(HDPE)
Polytetrafluoroethylene (PTFE)  Excellent Excellent

Data sourced from various chemical compatibility charts.[2][5][6][9][14][15][16][17][18][19][20]

Table 3: Glass and Ceramic Compatibility with Zinc Chloride

Material Recommendation

N Highly resistant to zinc chloride solutions at
Borosilicate Glass 3.3 i ]
various concentrations and temperatures.[5][15]

Alumina Ceramic Resistant.[5]

Experimental Protocols

Methodology for Evaluating Metal Corrosion (Based on ASTM G31)

This protocol outlines a standardized method for determining the corrosion rate of metals in a
zinc chloride solution via weight loss.

e Specimen Preparation:

o Prepare triplicate specimens (coupons) of the metal to be tested with a known surface
area.

o Clean the specimens to remove any surface contaminants using a suitable solvent, then
rinse with deionized water and dry.
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o Weigh each specimen to the nearest 0.1 mg.

e Test Setup:

o Immerse each specimen in a separate vessel containing the zinc chloride solution of the
desired concentration. The volume of the solution should be sufficient to avoid significant
changes in corrosivity during the test.

o Place the vessels in a constant temperature bath set to the desired experimental
temperature.

o Ensure the specimens are fully immersed and not in contact with each other or the vessel
walls.

o Exposure and Evaluation:

[e]

Expose the specimens for a predetermined period (e.g., 24, 48, 96 hours).

o

After exposure, remove the specimens and gently clean them to remove corrosion
products according to standard procedures.

o

Rinse with deionized water and ethanol, then dry completely.

[¢]

Reweigh the specimens to the nearest 0.1 mg.
o Corrosion Rate Calculation:

o Calculate the corrosion rate (CR) in millimeters per year (mm/y) using the following
formula: CR = (K x W)/ (Ax T x D) Where:

K = a constant (8.76 x 10%)

W = mass loss in grams

A = surface area in cm?2

T = exposure time in hours

D = density of the metal in g/cm3
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Methodology for Evaluating Plastic Chemical Resistance (Based on ASTM D543)

This protocol describes a method for assessing the resistance of plastics to zinc chloride
solutions.

e Specimen Preparation:
o Use at least five specimens of the plastic material for each condition being tested.

o Measure and record the initial weight, dimensions (length, width, thickness), and
appearance of each specimen.

o If mechanical properties are to be assessed, prepare additional sets of specimens for
tensile testing.

o Test Procedure (Immersion Test - Practice A):

o Completely immerse the specimens in the zinc chloride solution at the specified
concentration and temperature.

o Place the sealed container in an oven or leave at room temperature for the agreed-upon
duration.

e Post-Exposure Evaluation:

o After the exposure period, remove the specimens from the solution and rinse with
deionized water.

o Pat the specimens dry and re-measure their weight and dimensions.

o Visually inspect for any changes in appearance, such as discoloration, swelling, cracking,

or crazing.

o Conduct mechanical tests (e.g., tensile strength and elongation) on the exposed
specimens and compare the results to unexposed control specimens.

e Reporting:
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o Report the percentage change in weight and dimensions.
o Describe any changes in appearance.

o Report the percentage retention of mechanical properties compared to the control group.

Visualizations

Start: Experiment with ZnCl2

Is the temperature > 100°C?
Is the solution highly concentrated?
What type of equipment is needed?

Reaction Vessel / Beaker /Tubing / Liners

Use SS 316 (short duration, monitor for corrosion)

Storage / Transfers

Use Borosilicate Glassware Use PTFE or PFA labware/tubing Use Polypropylene or HDPE (for room temp, moderate conc.) Avoid SS 304

Click to download full resolution via product page

Caption: Material selection guide for zinc chloride experiments.
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Corrosion Suspected
(e.g., pitting, discoloration, material failure)

Safely stop experiment and isolate equipment

'

Thoroughly clean with DI water and appropriate cleaner

i

Visually inspect for damage (pitting, cracks, swelling)

Is the equipment damaged?

Discard and replace equipment

Review material compatibility for the experimental conditions

Select a more resistant material (e.g., upgrade from SS 304 to SS 316, or use glass/PTFE

Monitor new equipment closely during use

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected corrosion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046589#managing-the-corrosive-effects-of-zinc-
chloride-on-lab-equipment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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